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This technical guide provides a comprehensive overview of the discovery and characterization

of the tenuous oxygen atmosphere surrounding Saturn's moon, Dione. The findings presented

herein are primarily based on data acquired by the Cassini Plasma Spectrometer (CAPS)

during its close flyby of Dione on April 7, 2010. This document details the quantitative

composition of this exosphere, the experimental methodology employed for its detection, and

the underlying physical processes governing its formation and maintenance.

Quantitative Composition of Dione's Oxygen
Exosphere
The exosphere of Dione is exceedingly tenuous, with molecular oxygen ions (O₂⁺) being a key

detected component. The primary source of quantitative data is the study conducted by Tokar

et al. and published in Geophysical Research Letters.[1] During a flyby on April 7, 2010, the

Cassini spacecraft's instruments detected these ions near Dione's icy surface.[2][3] The

estimated density of these molecular oxygen ions falls within the range of 0.01 to 0.09 ions per

cubic centimeter.[1][2][3] This density is comparable to that of Earth's atmosphere at an altitude

of approximately 480 kilometers (300 miles).[4]
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Ion Species
Detected Density
(ions/cm³)

Data Source

Molecular Oxygen (O₂⁺) 0.01 - 0.09 Tokar et al. (2012)[1]

Experimental Protocols: Detection and Analysis
The in-situ detection of Dione's oxygen exosphere was a significant achievement of the

Cassini mission, made possible by the sophisticated instrumentation of the Cassini Plasma

Spectrometer (CAPS).

Instrumentation: The Cassini Plasma Spectrometer
(CAPS)
The CAPS instrument suite was designed to measure the energy and mass composition of

plasma particles. For the detection of Dione's exospheric ions, the Ion Mass Spectrometer

(IMS) was the principal sensor utilized. The IMS is capable of distinguishing different ion

species based on their mass-to-charge ratio over a broad energy range.

Data Acquisition during the Dione Flyby (April 7, 2010)
During its targeted flyby, the Cassini spacecraft passed through the plasma wake of Dione.

The CAPS instrument was oriented to sample the ions in this region. The detection of

molecular oxygen ions was achieved by observing their characteristic signature in the ion

energy and mass spectra. These newly formed ions, picked up by Saturn's co-rotating

magnetic field, exhibit a specific velocity distribution that allows them to be distinguished from

the background plasma.

Data Analysis Methodology
The raw data from the CAPS IMS, consisting of ion counts as a function of energy and mass-

to-charge ratio, underwent a rigorous analysis pipeline to derive the density of O₂⁺ ions. The

general steps included:

Instrument Calibration: Conversion of raw detector counts to physical units of ion flux,

accounting for the instrument's detection efficiency and geometric factor.
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Background Subtraction: Removal of contributions from penetrating radiation and electronic

noise to isolate the signal from exospheric ions.

Species Identification: Identification of the O₂⁺ peak in the mass spectrum.

Moment Calculation: Integration of the O₂⁺ ion distribution function over velocity space to

calculate the bulk parameters, including density. This involves fitting the measured ion

distribution with a theoretical distribution (e.g., a convected Maxwellian or a ring-beam

distribution) to derive the moments.

Formation of Dione's Oxygen Exosphere: A
Signaling Pathway
The presence of a molecular oxygen exosphere at Dione is attributed to a multi-step process

driven by the interaction of Saturn's magnetosphere with the moon's icy surface. This process,

known as sputtering, is a universal mechanism observed at other icy moons in the outer solar

system.[2][3]
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Caption: Formation and detection of Dione's oxygen exosphere.

Experimental Workflow: From Observation to
Discovery
The process of detecting and characterizing Dione's tenuous atmosphere involved a series of

planned observations and subsequent data analysis steps. The workflow illustrates the logical
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progression from mission planning to scientific discovery.
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Caption: Experimental workflow for the discovery of Dione's oxygen exosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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